2-chloro-N-(1-ethyl-7-methyl-1H-pyrazolo[3,4-b]quinolin-3-yl)benzamide

• IUPAC Name: 2-chloro-N-(1-ethyl-7-methylpyrazolo[3,4-b]quinolin-3-yl)benzamide
• InChI: InChI=1S/C20H17ClN4O/c1-3-25-19-15(11-13-9-8-12(2)10-17(13)22-19)18(24-25)23-20(26)14-6-4-5-7-16(14)21/h4-11H,3H2,1-2H3,(H,23,24,26)
• InChI Key: XGQNQNWEXLFKOH-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C3C=CC(=CC3=N2)C)C(=N1)NC(=O)C4=CC=CC=C4Cl
• Molecular Formula: C20H17ClN4O
• Molecular Weight: 364.8 g/mol

Description

2-chloro-N-(1-ethyl-7-methyl-1H-pyrazolo[3,4-b]quinolin-3-yl)benzamide is a chemical compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of pyrazoloquinoline derivatives and has been found to exhibit various biological activities.

Mechanism of Action

The exact mechanism of action of 2-chloro-N-(1-ethyl-7-methyl-1H-pyrazolo[3,4-b]quinolin-3-yl)benzamide is not fully understood. However, it has been suggested that it may act by inhibiting certain enzymes or signaling pathways involved in disease progression.
Biochemical and Physiological Effects:
Studies have shown that 2-chloro-N-(1-ethyl-7-methyl-1H-pyrazolo[3,4-b]quinolin-3-yl)benzamide can induce apoptosis (programmed cell death) in cancer cells. It has also been found to exhibit antimicrobial activity against various bacterial strains. In addition, it has been shown to have anti-inflammatory effects in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 2-chloro-N-(1-ethyl-7-methyl-1H-pyrazolo[3,4-b]quinolin-3-yl)benzamide in lab experiments is its well-defined chemical structure and known synthesis method. This allows for reproducible results and easy comparison between studies. However, one limitation is that the compound may have limited solubility in certain solvents, which can affect its bioavailability and efficacy.

Future Directions

There are several potential future directions for research on 2-chloro-N-(1-ethyl-7-methyl-1H-pyrazolo[3,4-b]quinolin-3-yl)benzamide. One area of interest is its potential as a therapeutic agent for cancer treatment. Further studies are needed to elucidate its exact mechanism of action and to optimize its efficacy and safety. In addition, there is potential for the development of new diagnostic tools based on the compound's unique properties. Finally, further research is needed to explore its potential as an antimicrobial and anti-inflammatory agent.

Synthesis Methods

The synthesis of 2-chloro-N-(1-ethyl-7-methyl-1H-pyrazolo[3,4-b]quinolin-3-yl)benzamide has been reported in the literature. The most commonly used method involves the reaction of 2-chlorobenzoyl chloride with 1-ethyl-7-methyl-1H-pyrazolo[3,4-b]quinoline-3-amine in the presence of a base such as triethylamine. The resulting product is then treated with benzoyl chloride to obtain the final compound.

Scientific Research Applications

2-chloro-N-(1-ethyl-7-methyl-1H-pyrazolo[3,4-b]quinolin-3-yl)benzamide has been extensively studied for its potential therapeutic applications. It has been found to exhibit anticancer, antimicrobial, and anti-inflammatory activities. In addition, it has been shown to have potential as a diagnostic tool for certain diseases.